Cas no 18194-24-6 (1,2-Dimyristoyl-sn-glycero-3-phosphocholine)

• Product Name: 1,2-Dimyristoyl-sn-glycero-3-phosphocholine
• CAS No: 18194-24-6
• MF: C₃₆H₇₂NO₈P
• MW: 677.932553291321
• MDL: MFCD00036901
• CID: 211584
• PubChem ID: 24898347
• Update Time: 2025-05-22

1,2-Dimyristoyl-sn-glycero-3-phosphocholine Chemical and Physical Properties

Names and Identifiers

• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt,4-oxide, (7R)-
• 1,2-Dimyristoyl-sn-glycero-3-phosphocholine
• 1,2-dimyristoyl-sn-glycero-3-phosphocholine(DMPC)
• 1,2-Dimyristoyl-sn-glycerol-3-PC
• 1002-Dimyristoyl-sn-glycero-3-phosphocholine
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium,4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt,4-oxide, (7R)
• BETA-GAMMA-DIMYRISTOYL-L -ALPHA-LECITHIN
• DMPC L-1114
• (R)-2,3-Bis(tetradecanoyloxy)propyl [2-(Trimethylammonio)ethyl] Phosphate
• 1,2-Dimyristoyl-sn-glycero-3-phosphocholi
• 1,2-Ditetradecanoyl-sn-glycero-3-phosphocholine
• 1,2-ditetradecanoyl-sn-glycero-3-phosphocholine DMPC
• 3-sn-Phosphatidylcholine, 1,2-dimyristoyl
• L-β,γ-Dimyristoyl-α-lecithin
• DMPC
• (R)-(7-myristoyl-4-oxido-10-oxo-3,5,9-trioxa-4-phosphatricosyl)trimethylammonium 4-oxide
• 1,2-ditetradecanoyl-sn-glycero-3-phosphocholine; DMPC; PC(14:0/14:0)
• DMPC;L-,-Dimyristoyl--lecithin
• BDBM50448440
• 194D246
• O-(1-O,2-O-Dimyristoyl-L-glycero-3-phospho)choline
• 2-[[(2R)-2,3-di(tetradecanoyloxy)propoxy]-hydroxyphosphoryl]oxyethyl-trimethylazanium
• [(2R)-2,3-di(tetradecanoyloxy)propyl] 2-(trimethylazaniumyl)ethyl phosphate
• 14:0 PC
• beta,gamma-Dimyristoyl L-alpha-phosphatidylcholine
• 1,2-dimyristoyl-sn-glycero-3-phosphatidylcholine
• SCHEMBL37475
• L-beta,gamma-Dimyristoyl-alpha-lecithin
• BP-26309
• 1,2-Dimyristoyl-L-3-phosphatidylcholine
• A,
• GPC(28:0)
• BCP11746
• Dimyristoyl phosphatidylcholine;(R)-2,3-Bis(tetradecanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• Q27120592
• DIMYRISTOYL PHOSPHATIDYLCHOLINE, L-
• HY-109541
• 3,5,9-TRIOXA-4-PHOSPHATRICOSAN-1-AMINIUM, 4-HYDROXY-N,N,N-TRIMETHYL-10-OXO-7-((1-OXOTETRADECYL)OXY)-, INNER SALT, 4-OXIDE, (7R)-
• CITHEXJVPOWHKC-UUWRZZSWSA-N
• DTXSID00860227
• Dmpc, r-
• 52QK2NZ2T0
• DIMYRISTOYLPHOSPHATIDYLCHOLINE, L-
• DIMYRISTOYLPHOSPHATIDYLCHOLINE
• MFCD00036901
• GS-6403
• GPC(14:0/14:0)
• (2-{[(2R)-2,3-bis(tetradecanoyloxy)propyl phosphono]oxy}ethyl)trimethylazanium
• PC(28:0)
• CS-0031281
• EX-A5411
• (R)-2,3-Bis(tetradecanoyloxy)propyl(2-(trimethylammonio)ethyl)phosphate
• PC(14:0/14:0)
• 18194-24-6
• LMGP01010477
• PC 28:0
• DIMYRISTOYLPHOSPHATIDYLCHOLINE, R-
• 1,2-DIMYRISTOYL-SN-GLYCERO-3-PHOSPHOCHOLINE [II]
• (R)-2,3-Bis(tetradecanoyloxy)propyl (2-(trimethylammonio)ethyl) phosphate
• A-lecithin
• 1,2-Dimyristoyl-3-lecithin
• H10469
• Choline, phosphate, ester with L-1,2-dimyristin
• 1,2-Dimyristoyl-L-phosphatidylcholine
• Choline, hydroxide, dihydrogen phosphate, inner salt, ester with 1,2-dimyristin, L-
• D3924
• 1,2-di-O-tetradecanoyl-sn-glycero-3-phosphocholine
• L-
• 1,2-Bis(myristoyl)-sn-glycerophosphocholine
• Dimyristoyl
• AKOS027328056
• DIMYRISTOYL PHOSPHATIDYLCHOLINE, R-ISOMER
• 14:0 PC (DMPC), 1,2-dimyristoyl-sn-glycero-3-phosphocholine, powder
• DIMYRISTOYL LECITHIN
• UNII-52QK2NZ2T0
• DIMYRISTOYL LECITHIN [ORANGE BOOK]
• A-Dimyristoyl-
• 1,2-Dimyristoyl-sn-glycero-3-phosphocholine, synthetic, ~99%
• 1,2-Dimyristoyl-sn-glycero-3-phosphocholine, >=99%
• A852493
• 1,2-Dimyristoylphosphatidylcholine
• 3,5,9-Trioxa-4-phosphatricosan-1-aminium, 4-hydroxy-N,N,N-trimethyl-10-oxo-7-[(1-oxotetradecyl)oxy]-, inner salt, 4-oxide, (R)-
• 1,2-dimyristoyl-GPC
• CHEBI:45240
• EINECS 242-085-9
• 1,2-DIMYRISTOYL-PHOSPHATIDYLCHOLINE, R-
• Dmpc, l-
• Epitope ID:156814
• Phosphatidylcholine(14:0/14:0)
• Dimyristoyl phosphatidylcholine
• Phosphatidylcholine(28:0)
• GPCho(14:0/14:0)
• l-a-phosphatidylcholinedimyristoyl
• GPCho(28:0)
• (2R)-2,3-bis(tetradecanoyloxy)propyl 2-(trimethylammonio)ethyl phosphate
• CHEMBL451503
• 1,2-Dimyristoyl-sn-glycero-3-phosphorylcholine
• 1,2-di-O-myristoyl-sn-glycero-3-phosphocholine
• L-?,?-Dimyristoyl-?-lecithin
• 1ST001058

• MDL： MFCD00036901
• Inchi： 1S/C36H72NO8P/c1-6-8-10-12-14-16-18-20-22-24-26-28-35(38)42-32-34(33-44-46(40,41)43-31-30-37(3,4)5)45-36(39)29-27-25-23-21-19-17-15-13-11-9-7-2/h34H,6-33H2,1-5H3/t34-/m1/s1
• InChI Key： CITHEXJVPOWHKC-UUWRZZSWSA-N
• SMILES： P(=O)([O-])(OC[C@@H](COC(CCCCCCCCCCCCC)=O)OC(CCCCCCCCCCCCC)=O)OCC[N+](C)(C)C

Computed Properties

• Exact Mass: 677.50000
• Monoisotopic Mass: 678.507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 36
• Complexity: 774
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 108
• XLogP3: 11.3

Experimental Properties

• Color/Form: Uncertain
• Density: No data available
• Melting Point: 220°C(lit.)
• Boiling Point: > 300°C
• Flash Point: No data available
• Stability/Shelf Life: Stable, but heat sensitive - store at -20 C. Incompatible with strong oxidizing agents.
• PSA: 121.00000
• LogP: 10.12160
• Sensitiveness: Sensitive to heat and easy to absorb moisture
• Color/Form: 10 mg/mL (850345C-25mg)
  25 mg/mL (850345C-1g)
  25 mg/mL (850345C-200mg)
  25 mg/mL (850345C-500mg)
• Solubility: Uncertain

1,2-Dimyristoyl-sn-glycero-3-phosphocholine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Hazardous Material transportation number：UN 1888 6.1 / PGIII
• WGK Germany：3
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• FLUKA BRAND F CODES：10-21
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Phosphatidylcholines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerophospholipids Glycerophosphocholines Phosphatidylcholines

Additional information on 1,2-Dimyristoyl-sn-glycero-3-phosphocholine

1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC): A Comprehensive Overview

1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC) is a synthetic phospholipid with the CAS number 18194-24-6. This compound is widely recognized in the fields of biochemistry, pharmacology, and nanotechnology due to its unique structural properties and versatile applications. DMPC belongs to the class of glycerophospholipids, which are essential components of biological membranes. Its structure consists of a glycerol backbone, two myristoyl fatty acid chains, and a phosphorylated choline group. The myristoyl fatty acids are saturated and contain 14 carbon atoms, contributing to the physical properties of DMPC.

The phosphocholine headgroup in DMPC is hydrophilic, while the myristoyl chains are hydrophobic. This amphipathic nature allows DMPC to form bilayers and vesicles, making it an ideal model system for studying membrane dynamics. Recent studies have highlighted the role of DMPC in mimicking natural biological membranes, particularly in lipidomics research. Researchers have utilized DMPC to investigate membrane fluidity, protein-lipid interactions, and drug delivery mechanisms.

One of the most significant advancements involving DMPC is its application in nanomedicine. Scientists have employed DMPC to construct lipid nanoparticles (LNPs) for delivering therapeutic agents, including siRNA and mRNA vaccines. The ability of DMPC to stabilize drug payloads while ensuring controlled release has made it a valuable component in modern drug delivery systems. For instance, studies published in 2023 have demonstrated that DMPC-based LNPs can enhance the efficacy of cancer immunotherapies by improving drug targeting and reducing systemic toxicity.

In addition to its role in drug delivery, DMPC has been extensively studied for its potential in biosensors and biomaterials. Researchers have explored the use of DMPC in creating lipid bilayer-based sensors for detecting environmental toxins and pathogens. These sensors leverage the unique physicochemical properties of DMPC to achieve high sensitivity and specificity. Furthermore, recent breakthroughs in materials science have utilized DMPC to develop biocompatible coatings for medical devices, enhancing their performance and reducing the risk of biofouling.

The synthesis of DMPC involves a multi-step process that includes esterification of glycerol with myristic acid followed by phosphorylation with choline. This process ensures high purity and consistency in the final product. The CAS number 18194-24-6 is a critical identifier for this compound, enabling researchers and manufacturers to reference it accurately in scientific literature and regulatory documents.

Recent advancements in computational modeling have provided deeper insights into the molecular behavior of DMPC. Molecular dynamics simulations have revealed how the myristoyl chains influence membrane fluidity under varying temperature conditions. These findings are particularly relevant for applications requiring temperature-sensitive lipid systems, such as thermoresponsive drug delivery vehicles.

In conclusion, 1,2-Dimyristoyl-sn-glycero-3-phosphocholine (DMPC) with CAS number 18194-24-6 is a versatile phospholipid with wide-ranging applications in biotechnology and medicine. Its unique structure enables it to serve as a model system for studying membrane biology while offering practical solutions in drug delivery and biomaterials development. As research continues to uncover new functionalities of DMPC, its role in advancing scientific innovation is expected to grow significantly.